Cas no 1008661-30-0 (N-Methoxy-N-methyl-4-oxo-1,2,3,3a,4,5-hexahydropyrrolo1,2-aquinoxaline-7-sulfonamide)

• Product Name: N-Methoxy-N-methyl-4-oxo-1,2,3,3a,4,5-hexahydropyrrolo1,2-aquinoxaline-7-sulfonamide
• CAS No: 1008661-30-0
• MF: C₁₃H₁₇N₃O₄S
• MW: 311.356781721115
• CID: 4559020
• Update Time: 2025-10-30

N-Methoxy-N-methyl-4-oxo-1,2,3,3a,4,5-hexahydropyrrolo1,2-aquinoxaline-7-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-METHOXY-N-METHYL-4-OXO-1,2,3,3A,4,5-HEXAHYDROPYRROLO[1,2-A]QUINOXALINE-7-SULFONAMIDE
• N-methoxy-N-methyl-4-oxo-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline-7-sulfonamide
• Pyrrolo[1,2-a]quinoxaline-7-sulfonamide, 1,2,3,3a,4,5-hexahydro-N-methoxy-N-methyl-4-oxo-
• N-Methoxy-N-methyl-4-oxo-1,2,3,3a,4,5-hexahydropyrrolo1,2-aquinoxaline-7-sulfonamide

• Inchi： 1S/C13H17N3O4S/c1-15(20-2)21(18,19)9-5-6-11-10(8-9)14-13(17)12-4-3-7-16(11)12/h5-6,8,12H,3-4,7H2,1-2H3,(H,14,17)
• InChI Key： DYKMQEJMHDKNTR-UHFFFAOYSA-N
• SMILES： N12CCCC1C(=O)NC1=C2C=CC(S(N(OC)C)(=O)=O)=C1

Computed Properties

• Exact Mass: 311.093977g/mol
• Monoisotopic Mass: 311.093977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 311.36g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3

N-Methoxy-N-methyl-4-oxo-1,2,3,3a,4,5-hexahydropyrrolo1,2-aquinoxaline-7-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Methoxy-N-methyl-4-oxo-1,2,3,3a,4,5-hexahydropyrrolo1,2-aquinoxaline-7-sulfonamide

Recent Advances in the Study of N-Methoxy-N-methyl-4-oxo-1,2,3,3a,4,5-hexahydropyrrolo[1,2-a]quinoxaline-7-sulfonamide (CAS: 1008661-30-0)

In recent years, the compound N-Methoxy-N-methyl-4-oxo-1,2,3,3a,4,5-hexahydropyrrolo[1,2-a]quinoxaline-7-sulfonamide (CAS: 1008661-30-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The unique structural features of this compound, including the pyrroloquinoxaline core and the sulfonamide moiety, contribute to its diverse pharmacological activities.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of this compound. One notable area of investigation is its role as a selective inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. For instance, research has demonstrated that 1008661-30-0 exhibits potent inhibitory activity against certain kinases, making it a candidate for the development of targeted therapies in cancer and autoimmune diseases. The compound's ability to interact with these enzymes at the molecular level has been characterized using advanced techniques such as X-ray crystallography and molecular docking simulations.

In addition to its kinase inhibitory properties, N-Methoxy-N-methyl-4-oxo-1,2,3,3a,4,5-hexahydropyrrolo[1,2-a]quinoxaline-7-sulfonamide has also been explored for its potential in modulating other biological targets. Recent preclinical studies have highlighted its efficacy in reducing oxidative stress and inflammation in cellular and animal models. These findings suggest that the compound may have broader therapeutic applications beyond its initial indications, including neurodegenerative and cardiovascular diseases.

The synthesis and optimization of 1008661-30-0 have also been a focal point of recent research. Efforts to improve the compound's pharmacokinetic and pharmacodynamic properties have led to the development of novel analogs with enhanced bioavailability and target specificity. Structure-activity relationship (SAR) studies have provided valuable insights into the chemical modifications that can enhance the compound's therapeutic efficacy while minimizing off-target effects. These advancements are critical for the transition from preclinical research to clinical trials.

Despite the promising results, challenges remain in the development of N-Methoxy-N-methyl-4-oxo-1,2,3,3a,4,5-hexahydropyrrolo[1,2-a]quinoxaline-7-sulfonamide as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of this compound into clinical applications.

In conclusion, the ongoing research on 1008661-30-0 underscores its potential as a versatile and impactful molecule in the field of chemical biology and drug discovery. The compound's unique structural and functional properties, combined with its demonstrated biological activities, make it a compelling candidate for further investigation. As the scientific community continues to explore its applications, N-Methoxy-N-methyl-4-oxo-1,2,3,3a,4,5-hexahydropyrrolo[1,2-a]quinoxaline-7-sulfonamide may pave the way for the development of novel therapeutics addressing unmet medical needs.